Cas no 2228243-51-2 (3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2228243-51-2
• MF: C₁₀H₇F₃O₄
• MW: 248.155393838882
• CID: 6419962
• PubChem ID: 165860694
• Update Time: 2025-05-24

3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid
• EN300-1974911
• 2228243-51-2
• 3-oxo-1-[5-(trifluoromethyl)furan-2-yl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H7F3O4/c11-10(12,13)7-2-1-6(17-7)9(8(15)16)3-5(14)4-9/h1-2H,3-4H2,(H,15,16)
• InChI Key： NDNPSCYRTWAZIW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2(C(=O)O)CC(C2)=O)O1)(F)F

Computed Properties

• Exact Mass: 248.02964319g/mol
• Monoisotopic Mass: 248.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid

Research Brief on 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS: 2228243-51-2)

In recent years, the compound 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS: 2228243-51-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane and trifluoromethyl furan moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. The incorporation of the trifluoromethyl group enhances the molecule's metabolic stability and bioavailability, which are critical factors in drug development. Researchers have also explored its derivatives to further enhance its pharmacological properties.

Mechanistic studies reveal that this compound exhibits its therapeutic effects through the modulation of key signaling pathways. For instance, it has been shown to inhibit the NF-κB pathway, which plays a pivotal role in inflammation and cancer progression. Additionally, its interaction with specific protein targets, such as cyclooxygenase-2 (COX-2), underscores its potential as a novel anti-inflammatory agent. These findings are supported by in vitro and in vivo experiments, which demonstrate significant efficacy in reducing inflammatory markers and tumor growth.

Recent preclinical trials have further validated the compound's safety and efficacy profile. Animal models treated with 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid showed reduced side effects compared to conventional therapies, suggesting a favorable therapeutic window. Moreover, its ability to penetrate the blood-brain barrier opens new avenues for treating neurological disorders. These results have spurred interest in advancing the compound to clinical trials, with several pharmaceutical companies exploring its potential as a first-in-class therapy.

In conclusion, 3-oxo-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, coupled with its robust pharmacological activity, position it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its full therapeutic potential and optimizing its formulation for clinical use. This brief underscores the importance of continued investment in innovative compounds like this to drive advancements in medicine.